![molecular formula C18H17FN2O2 B5016186 1-(4-fluorophenyl)-3-[(2-phenylethyl)amino]-2,5-pyrrolidinedione](/img/structure/B5016186.png)
1-(4-fluorophenyl)-3-[(2-phenylethyl)amino]-2,5-pyrrolidinedione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(4-fluorophenyl)-3-[(2-phenylethyl)amino]-2,5-pyrrolidinedione is a chemical compound that has been widely studied for its potential applications in scientific research. It is also known by the name of "flubromazolam" and is a member of the benzodiazepine family of compounds.
Mechanism of Action
The mechanism of action of flubromazolam is similar to other benzodiazepines, as it acts on the GABA-A receptor in the brain. It enhances the effects of GABA, a neurotransmitter that inhibits neuronal activity, leading to anxiolytic, sedative, and hypnotic effects.
Biochemical and Physiological Effects:
Flubromazolam has been shown to have a number of biochemical and physiological effects, including reducing anxiety, inducing sedation and sleep, and impairing cognitive function. It has also been shown to have muscle relaxant and anticonvulsant properties.
Advantages and Limitations for Lab Experiments
One advantage of using flubromazolam in lab experiments is its potent and long-lasting effects, which make it useful for studying the effects of benzodiazepines over extended periods of time. However, its potency and potential for abuse also make it difficult to use safely, and researchers must take precautions to ensure the safety of themselves and their subjects.
Future Directions
There are a number of potential future directions for research on flubromazolam and other benzodiazepines. These include studying the effects of these compounds on different types of behavior and physiology, investigating their potential therapeutic applications, and developing new compounds that have improved safety and efficacy profiles. Additionally, more research is needed to understand the long-term effects of benzodiazepine use and abuse, and to develop effective treatments for addiction and withdrawal.
Synthesis Methods
The synthesis of flubromazolam involves the reaction of 4-fluorobenzaldehyde with 2-phenylethylamine in the presence of acetic acid to form 4-fluoro-N-(2-phenylethyl)benzamide. This compound is then reacted with ethyl chloroformate and triethylamine to form the final product, 1-(4-fluorophenyl)-3-[(2-phenylethyl)amino]-2,5-pyrrolidinedione.
Scientific Research Applications
Flubromazolam has been studied for its potential applications in a variety of scientific research fields, including neuroscience, pharmacology, and toxicology. It has been shown to have anxiolytic, sedative, and hypnotic effects, and has been used in animal models to study the effects of benzodiazepines on behavior and physiology.
properties
IUPAC Name |
1-(4-fluorophenyl)-3-(2-phenylethylamino)pyrrolidine-2,5-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H17FN2O2/c19-14-6-8-15(9-7-14)21-17(22)12-16(18(21)23)20-11-10-13-4-2-1-3-5-13/h1-9,16,20H,10-12H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YEJHNHRRDHFVFK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(C(=O)N(C1=O)C2=CC=C(C=C2)F)NCCC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H17FN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
312.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.